Cas no 4437-69-8 (4,4-dimethyl-1,3-dioxolan-2-one)

• Product Name: 4,4-dimethyl-1,3-dioxolan-2-one
• CAS No: 4437-69-8
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 929454
• PubChem ID: 78174
• Update Time: 2025-04-19

4,4-dimethyl-1,3-dioxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1,3-dioxolan-2-one
• 1,3-Dioxolan-2-one, 4,4-dimethyl-
• DTXSID3063465
• NS00031421
• EINECS 224-652-2
• DB-305200
• 4437-69-8
• Carbonic acid 1,1-Dimethylethylene Ester; Carbonic Acid Cyclic 1,1-Dimethylethylene Ester; 2-Methyl-1,2-propanediol Cyclic Carbonate; 1,1-Dimethylethylene Carbonate; Isobutylene Carbonate;
• AKOS030254787
• t-butylene carbonate
• EN300-1678923
• PUEFXLJYTSRTGI-UHFFFAOYSA-N
• SCHEMBL231128

• Inchi： 1S/C5H8O3/c1-5(2)3-7-4(6)8-5/h3H2,1-2H3
• InChI Key： PUEFXLJYTSRTGI-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC1(C)C

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.098
• Boiling Point: 214.3°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.415
• PSA: 35.53000
• LogP: 0.93180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters